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Compound of Interest

Compound Name: 1,3-Dioxolane-2-methanol

Cat. No.: B150767 Get Quote

For researchers, scientists, and drug development professionals, the meticulous management

of chemical waste is paramount to ensuring a safe and compliant laboratory environment. This

guide provides a comprehensive, step-by-step procedure for the proper disposal of 1,3-
Dioxolane-2-methanol, a combustible liquid that is harmful if swallowed and can cause skin

and eye irritation.[1] Adherence to these protocols is crucial for mitigating risks to both

personnel and the environment.

Immediate Safety and Handling Precautions
Before commencing any disposal procedures, a thorough understanding of the hazards

associated with 1,3-Dioxolane-2-methanol is essential. This compound is a combustible liquid

and may cause respiratory irritation.[1] Therefore, strict adherence to safety protocols is non-

negotiable.

Personal Protective Equipment (PPE): The first line of defense against chemical exposure is

appropriate PPE. When handling 1,3-Dioxolane-2-methanol, the following must be worn:

Eye Protection: Wear chemical safety goggles or a face shield to prevent eye contact.[2]

Hand Protection: Use protective gloves resistant to the chemical.[2]

Skin Protection: Wear appropriate protective clothing to prevent skin exposure.[3]
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Handling and Storage: Handle 1,3-Dioxolane-2-methanol in a well-ventilated area, away from

open flames, hot surfaces, and sources of ignition.[2][4] Containers should be kept tightly

closed in a dry, cool, and well-ventilated place.[2][4]

Quantitative Hazard Data
A summary of the key hazard classifications for 1,3-Dioxolane-2-methanol is provided in the

table below for easy reference.

Hazard Classification GHS Pictogram Hazard Statement

Flammable liquids (Category

4)
No pictogram H227: Combustible liquid

Acute toxicity, oral (Category

4)
Warning H302: Harmful if swallowed

Skin corrosion/irritation

(Category 2)
Warning H315: Causes skin irritation

Serious eye damage/eye

irritation (Category 2A)
Warning

H319: Causes serious eye

irritation

Specific target organ toxicity,

single exposure; Respiratory

tract irritation (Category 3)

Warning
H335: May cause respiratory

irritation

Source: PubChem CID 294864[1]

Disposal Protocol
The disposal of 1,3-Dioxolane-2-methanol must be conducted in accordance with all

applicable local, state, and federal regulations. The following is a step-by-step guide for its

proper disposal:

Waste Identification and Segregation:

Clearly label the waste container with "Waste 1,3-Dioxolane-2-methanol" and include the

appropriate hazard symbols.
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Do not mix 1,3-Dioxolane-2-methanol with other waste streams unless it is known to be

compatible. Keep it segregated from incompatible materials such as strong oxidizing

agents and acids.[3][4]

Container Management:

Use a dedicated, properly sealed, and labeled container for the collection of 1,3-
Dioxolane-2-methanol waste.

Ensure the container is stored in a designated, well-ventilated waste accumulation area,

away from heat and ignition sources.

Spill Management:

In the event of a spill, immediately evacuate the area and ensure adequate ventilation.

Remove all sources of ignition.

Contain the spill using an inert, non-combustible absorbent material (e.g., sand, earth,

vermiculite).

Collect the absorbed material into a suitable container for disposal.

Final Disposal:

Dispose of the waste through a licensed and approved hazardous waste disposal

company.[2][5]

Provide the disposal company with a complete and accurate Safety Data Sheet (SDS) for

1,3-Dioxolane-2-methanol.

Never dispose of 1,3-Dioxolane-2-methanol down the drain or in the regular trash.[2]

Experimental Workflow for Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b150767?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dioxolane-2-methanol
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dioxolane-2-methanol
https://www.sigmaaldrich.com/US/en/sds/aldrich/122696
https://www.fishersci.com/store/msds?partNumber=AC271971000&productDescription=2-ETHYL-2-METHYL-1%2C3-DIO+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC218070050&productDescription=%28S%29-%28%2B%29-2%2C2-DIMETHYL-1%2C3+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/A1179_EU_6N.pdf
https://www.benchchem.com/product/b150767#1-3-dioxolane-2-methanol-proper-disposal-procedures
https://www.benchchem.com/product/b150767#1-3-dioxolane-2-methanol-proper-disposal-procedures
https://www.benchchem.com/product/b150767#1-3-dioxolane-2-methanol-proper-disposal-procedures
https://www.benchchem.com/product/b150767#1-3-dioxolane-2-methanol-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b150767?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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